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Compound of Interest

Compound Name: Benzil monohydrazone

Cat. No.: B7790934 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Benzil monohydrazone is an organic compound with significant applications as a versatile

intermediate in chemical synthesis. This technical guide provides a comprehensive overview of

its core chemical and physical properties, detailed structural information, and explicit

experimental protocols for its synthesis and subsequent reactions. While the direct involvement

of benzil monohydrazone in specific signaling pathways is not extensively documented, this

guide also touches upon the broader biological activities exhibited by the hydrazone class of

compounds, offering context for its potential relevance in drug discovery and development.

Chemical Structure and Identification
Benzil monohydrazone is systematically named (2E)-2-hydrazinylidene-1,2-diphenylethan-1-

one. Its structure consists of a hydrazone group formed from the reaction of one of the ketone

groups of benzil with hydrazine.
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Identifier Value

IUPAC Name (2E)-2-hydrazinylidene-1,2-diphenylethanone[1]

CAS Number 5344-88-7[2][3]

Molecular Formula C₁₄H₁₂N₂O[2][3]

SMILES C1=CC=C(C=C1)C(=NN)C(=O)C2=CC=CC=C2

InChI

InChI=1S/C14H12N2O/c15-16-13(11-7-3-1-4-8-

11)14(17)12-9-5-2-6-10-12/h1-10H,15H2/b16-

13+[1]

InChIKey CDQPGWNBSOSEMZ-DTQAZKPQSA-N[1]

Physicochemical Properties
A summary of the key physicochemical properties of benzil monohydrazone is presented

below. These properties are crucial for its handling, purification, and application in various

chemical reactions.
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Property Value Unit

Molecular Weight 224.26 g/mol [3]

Appearance
Off-white or light yellow

crystalline powder
-

Melting Point 150-152 °C[4]

Boiling Point 390.7 °C at 760 mmHg[4]

Density 1.12 g/cm³[4]

Flash Point 190.1 °C[4]

Vapor Pressure 2.6 x 10⁻⁶ mmHg at 25°C[4]

LogP 2.93260 -[4]

Hydrogen Bond Donor Count 1 -[4]

Hydrogen Bond Acceptor

Count
3 -[4]

Rotatable Bond Count 3 -[4]

Spectral Data
Spectral data are essential for the structural elucidation and purity assessment of benzil
monohydrazone.
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Spectroscopy Key Features

Infrared (IR)

The IR spectrum, typically recorded as a KBr

pellet or Nujol mull, shows characteristic peaks

for N-H, C=O, and C=N stretching vibrations.[5]

Nuclear Magnetic Resonance (NMR)

¹H NMR and ¹³C NMR spectra in solvents like

DMSO-d₆ provide detailed information about the

proton and carbon environments in the

molecule.

Mass Spectrometry (MS)

Electron ionization mass spectrometry reveals

the molecular ion peak and characteristic

fragmentation patterns.[2]

Experimental Protocols
Synthesis of Benzil Monohydrazone from Benzil and
Hydrazine Hydrate
This protocol details the preparation of benzil monohydrazone in high yield.

Materials:

Benzil (158 g, 0.75 mole)

85% Hydrazine hydrate solution in water (45 g, 0.75 mole)

Ethanol (300 ml)

Procedure:

Dissolve benzil in hot ethanol in a suitable reaction flask.

Slowly add the 85% hydrazine hydrate solution to the hot benzil solution with continuous

stirring.

The product will start to precipitate after about three-fourths of the hydrazine hydrate has

been added.[6]
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After the complete addition of hydrazine hydrate, heat the mixture under reflux for 5 minutes.

[6]

Cool the flask to 0°C in an ice bath to ensure complete precipitation.[6]

Filter the precipitated benzil monohydrazone using suction filtration.

Wash the collected solid twice with 100-ml portions of cold ethanol.[6]

Dry the product. A yield of 94% can be expected.
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Reactants

Reaction Process Work-up

Benzil in hot Ethanol

Slowly add Hydrazine Hydrate
to Benzil solution with stirring

85% Hydrazine Hydrate

Reflux for 5 minutes Cool to 0°C Suction Filtration Wash with cold Ethanol Dry the product Benzil Monohydrazone

Reactants

Reaction Process Work-up

Benzil Monohydrazone

Mix solid reactants in a mortar

Yellow Mercuric Oxide

Anhydrous Calcium Sulfate

Dry Benzene

Stir suspension in Benzene
at 25-35°C for 4 hours Filter the reaction mixture Wash residue with dry Benzene Solution of Diazo Compound

(precursor to Diphenylketene)

Reported Biological Activities

Hydrazone Derivatives

Antimicrobial Anticonvulsant Anti-inflammatory Analgesic Anticancer Anticholinesterase Antimalarial Antiviral

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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